Cas no 309718-03-4 (1,3-Propanediamine,N1-1H-benzimidazol-2-yl-)

1,3-Propanediamine,N1-1H-benzimidazol-2-yl- structure
309718-03-4 structure
Product name:1,3-Propanediamine,N1-1H-benzimidazol-2-yl-
CAS No:309718-03-4
MF:C10H14N4
MW:190.244961261749
CID:300609
PubChem ID:11593576

1,3-Propanediamine,N1-1H-benzimidazol-2-yl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine,N1-1H-benzimidazol-2-yl-
    • 1,3-Propanediamine,N-1H-benzimidazol-2-yl- (9CI)
    • 2-(3-Aminopropylamino)benzimidazole
    • N1-(1H-Benzimidazol-2-yl)propane-1,3-diamine
    • N1-(1H-benzo[d]imidazol-2-yl)propane-1,3-diamine
    • SCHEMBL6034415
    • 309718-03-4
    • PHNONJHYIWLWCZ-UHFFFAOYSA-N
    • Inchi: InChI=1S/C10H14N4/c11-6-3-7-12-10-13-8-4-1-2-5-9(8)14-10/h1-2,4-5H,3,6-7,11H2,(H2,12,13,14)
    • InChI Key: PHNONJHYIWLWCZ-UHFFFAOYSA-N
    • SMILES: N1C2=CC=CC=C2NC=1NCCCN

Computed Properties

  • Exact Mass: 190.121846464g/mol
  • Monoisotopic Mass: 190.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 66.7Ų

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